2-fluoro-N-(1-methyl-4-piperidinyl)benzamide

• IUPAC Name: 2-fluoro-N-(1-methylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C13H17FN2O/c1-16-8-6-10(7-9-16)15-13(17)11-4-2-3-5-12(11)14/h2-5,10H,6-9H2,1H3,(H,15,17)
• InChI Key: MLZXURLAIJUJLY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C13H17FN2O
• Molecular Weight: 236.28 g/mol

Description

2-fluoro-N-(1-methyl-4-piperidinyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzamide derivatives and is known for its unique pharmacological properties.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(1-methyl-4-piperidinyl)benzamide involves its binding to certain receptors in the brain. This binding leads to a series of biochemical and physiological effects, which can vary depending on the specific receptor being targeted. For example, this compound has been shown to modulate the activity of dopamine receptors, leading to changes in dopamine signaling in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-fluoro-N-(1-methyl-4-piperidinyl)benzamide can vary depending on the specific receptor being targeted. However, some common effects of this compound include changes in neurotransmitter signaling, alterations in gene expression, and modulation of intracellular signaling pathways. These effects can have significant implications for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-N-(1-methyl-4-piperidinyl)benzamide in lab experiments is its high affinity for certain receptors in the brain. This makes it a valuable tool for studying the structure and function of these receptors, as well as for the development of new drugs targeting these receptors. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-fluoro-N-(1-methyl-4-piperidinyl)benzamide. One area of focus is the development of new drugs targeting the receptors that this compound binds to. Additionally, this compound could be used in the study of other neurological disorders, such as schizophrenia and addiction. Finally, further research is needed to fully understand the mechanism of action and potential side effects of this compound, which could have important implications for its use in scientific research.

Synthesis Methods

The synthesis of 2-fluoro-N-(1-methyl-4-piperidinyl)benzamide involves the reaction of 2-fluorobenzoyl chloride with N-methylpiperidine in the presence of a base. The reaction is carried out under controlled conditions, and the resulting product is purified through column chromatography. This synthesis method has been optimized to produce high yields of pure product, making it suitable for large-scale production.

Scientific Research Applications

2-fluoro-N-(1-methyl-4-piperidinyl)benzamide has been extensively studied for its potential applications in scientific research. This compound has been shown to have a high affinity for certain receptors in the brain, making it a promising candidate for the development of new drugs for the treatment of various neurological disorders. Additionally, this compound has been used in the study of the structure and function of these receptors, providing valuable insights into their role in the brain.